![molecular formula C18H30N2 B1386867 N-[(1-Butyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]butan-2-amine CAS No. 1172787-19-7](/img/structure/B1386867.png)
N-[(1-Butyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]butan-2-amine
Overview
Description
N-[(1-Butyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]butan-2-amine (NBTQMA) is a synthetic quinoline-based compound that has been studied for its biological activities. It has been found to possess a wide range of properties, including anti-inflammatory, anti-oxidative, and anti-cancer effects. NBTQMA is a promising compound for further research and development due to its potential pharmacological applications.
Scientific Research Applications
Phosphodiesterase Inhibition
This compound is an impurity of Cilostazol, which is known to be a potent inhibitor of phosphodiesterase III A (PDE3A). It has potential applications in the development of treatments for conditions that benefit from PDE3A inhibition, such as cardiovascular diseases .
Antithrombotic Applications
Due to its relation to Cilostazol, this compound may have antithrombotic properties, suggesting its use in preventing blood clots .
Vasodilation Effects
The vasodilatory properties of this compound could be explored for therapeutic applications in conditions where improving blood flow is beneficial .
Cardiotonic Potential
Its cardiotonic properties indicate that it could be used in research related to strengthening heart muscle contractions .
Anticancer Research
Quinoline derivatives often display anticancer activities. This specific compound could be investigated for its efficacy against various cancer types .
Antiviral Research
Given the broad antiviral activities of quinoline derivatives, this compound might be useful in the development of new antiviral drugs .
Photovoltaic Cell Development
Quinoline derivatives are gaining popularity in third-generation photovoltaic applications. This compound could be part of research into new materials for photovoltaic cells .
Medicinal Chemistry Synthesis
The versatility of quinoline derivatives in medicinal chemistry makes this compound a candidate for synthesizing new drugs with tailored functional groups and substitution patterns .
ChemicalBook - Cilostazol Impurity RSC - Quinoline Derivatives Synthesis MDPI - Quinoline Derivatives Medicinal Applications Springer - Quinoline Derivatives in Photovoltaics
properties
IUPAC Name |
N-[(1-butyl-3,4-dihydro-2H-quinolin-6-yl)methyl]butan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2/c1-4-6-11-20-12-7-8-17-13-16(9-10-18(17)20)14-19-15(3)5-2/h9-10,13,15,19H,4-8,11-12,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEACVACFFPKQHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CCCC2=C1C=CC(=C2)CNC(C)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1-Butyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]butan-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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